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Compound of Interest

Compound Name: Butyl Stearate

Cat. No.: B7802892

An In-depth Technical Guide to Butyl Stearate

Introduction

Butyl stearate (also known as butyl octadecanoate) is the ester formed from the condensation
of stearic acid and n-butanol.[1][2][3] It is a stable, colorless to pale yellow, oily liquid or waxy
solid with a faint, fatty odor.[1][2] As a fatty acid ester, it functions as an emollient, lubricant, and
plasticizer, finding extensive applications in cosmetics, personal care products,
pharmaceuticals, and various industrial processes. Its properties of low viscosity, high stability,
and the ability to form a non-greasy, hydrophobic film make it a valuable ingredient in skincare,
lotions, and nail varnishes.

Molecular Structure and Formula

Butyl stearate is an organic compound belonging to the family of alkyl esters of fatty acids.

Molecular Formula: C22H4402

Linear Formula: CH3(CH2)16COO(CH2)sCHs

IUPAC Name: Butyl octadecanoate

CAS Number: 123-95-5
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The structure consists of a long, 18-carbon saturated fatty acid chain (stearate) linked to a four-
carbon butyl group via an ester bond. This long hydrocarbon tail imparts the molecule's
characteristic oily, hydrophobic nature.

Physicochemical Properties

The physical and chemical properties of butyl stearate are summarized below. These
characteristics are critical for its application in various formulations, from topical creams in drug
delivery to industrial lubricants.

ble 1: Physical ies of Butyl S

Property Value Reference

Colorless to pale yellow oily

Appearance liquid or waxy solid

Odor Odorless or faintly fatty odor
Melting Point 17-27 °C

Boiling Point 343 - 388.9 °C at 760 mmHg
Flash Point 160 °C (320 °F) - Closed Cup
Density 0.861 g/mL at 20 °C
Molecular Weight 340.58 g/mol

Refractive Index n20/D 1.443

Table 2: Chemical & Solubility Properties of Butyl
Stearate
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Property Value Reference

Water Solubility Insoluble (0.2%)

Soluble in acetone, ethanol,

Solvent Solubility chloroform, ether, and
hydrocarbons
. Stable and resistant to
Stability o
oxidation
Saponification Value 160 - 175
Acid Value Max 1.0
Functional Group Ester

Experimental Protocols: Synthesis of Butyl Stearate

The primary method for synthesizing butyl stearate is through the direct esterification of
stearic acid with n-butanol, typically using an acid catalyst. This reaction is a reversible process
where water is produced as a byproduct.

Objective

To synthesize butyl stearate from stearic acid and n-butanol via Fischer esterification and
purify the resulting product.

Materials and Equipment

e Reactants: Stearic Acid (100 kg), n-Butanol (65 kg)

o Catalyst: Concentrated Sulfuric Acid (0.1 kg) or Aminosulfonic Acid (1.0% of stearic acid
mass)

o Equipment: 200-liter reactor with heating mantle, electric stirrer, thermometer, water
circulation condenser, and an oil-water separator (e.g., Dean-Stark apparatus).

Experimental Procedure
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e Charging the Reactor: Add the weighed stearic acid (100 kg) to the reactor. Heat the vessel
until the stearic acid melts.

« Initiating the Reaction: Begin stirring and add the measured n-butanol (65 kg) and the acid
catalyst (e.g., 0.1 kg concentrated sulfuric acid) to the molten stearic acid.

 Esterification: Heat the reaction mixture to its boiling point to initiate reflux. The water
generated as a byproduct will be continuously removed from the reaction mixture using the
oil-water separator.

e Monitoring and Completion: Continue the reflux for approximately 3.5 hours, or until water
ceases to be collected in the separator, indicating the reaction is approaching completion.
The conversion rate of stearic acid can be monitored by taking samples.

o Catalyst Neutralization and Washing: After stopping the heat, the crude product is washed to
remove the acid catalyst and any unreacted starting material.

 Purification: The excess n-butanol is removed via distillation. The final butyl stearate
product is then obtained through vacuum distillation, collecting the fraction at 175-190°C.

Applications in Research and Drug Development

While widely used as an excipient, the properties of butyl stearate are of interest to drug
development professionals:

o Topical Formulations: As a non-greasy emollient, it is used in medicinal creams and
ointments to improve texture, spreadability, and skin feel, which can enhance patient
compliance.

e Solvent and Carrier: Its ability to dissolve lipophilic active pharmaceutical ingredients (APIs)
makes it a candidate as a solvent or oil carrier in formulations.

» Plasticizer: In the context of transdermal patches or polymeric drug delivery systems, it can
be used as a plasticizer to improve the flexibility and performance of the polymer matrix.

» Phase Change Materials (PCMs): In advanced applications, organic esters like butyl
stearate are explored as PCMs for thermal energy storage, which can be applied to create
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temperature-regulating medical textiles or devices.

Visualization of Synthesis Pathway

The following diagram illustrates the Fischer esterification reaction for the synthesis of butyl
stearate.

Stearic Acid Butyl Stearate
(CH3(CH2)16COOH) (CH3(CH2)16COO(CHz2)3CHs)

s Acid Catalyst Heat/Reflux _ |
- (e.g., H2S04)

n-Butanol Water
(CH3(CHz)30H) —> I (Pe)]

Fischer Esterification of Stearic Acid

Click to download full resolution via product page

Caption: Synthesis of Butyl Stearate via Acid-Catalyzed Esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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